2-Chloro-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)butan-1-one

• IUPAC Name: 2-chloro-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)butan-1-one
• InChI: InChI=1S/C11H20ClNO3/c1-4-8(12)11(14)13-6-9(15-3)10(7-13)16-5-2/h8-10H,4-7H2,1-3H3
• InChI Key: MFZXQORGBSVDOP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)N1CC(C(C1)OCC)OC)Cl
• Molecular Formula: C11H20ClNO3
• Molecular Weight: 249.73 g/mol
• CAS No.: 2098132-63-7

Description

2-Chloro-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)butan-1-one ( 2098132-63-7) is a chemical building block with the molecular formula C 11 H 20 ClNO 3 and a molecular weight of 249.73 g/mol . It is characterized by a pyrrolidine ring substituted with both ethoxy and methoxy groups, functionalized with a 2-chlorobutanoyl moiety. This specific structure classifies it as a valuable intermediate in organic synthesis and medicinal chemistry research. Compounds featuring similar pyrrolidine scaffolds and chloroketone functionalities are frequently employed in proprietary synthetic routes, particularly in the development of potential therapeutic agents. Research indicates that analogous structures are explored as intermediates in the synthesis of inhibitors for specific biological targets, such as protein-tyrosine kinases and KRAS G12C, which are of significant interest in oncology and other disease areas . As a versatile synthon, it can be used in various chemical reactions, including nucleophilic substitutions and further functional group transformations, to create more complex molecules for biological screening and structure-activity relationship (SAR) studies. This product is intended For Research Use Only and is not for diagnostic or therapeutic applications.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The provided evidence allows comparison with one structurally analogous compound : 2-Chloro-1-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)butan-1-one (). Below is a detailed analysis:

Table 1: Key Structural and Functional Comparisons

Property	2-Chloro-1-(3-ethoxy-4-methoxypyrrolidin-1-yl)butan-1-one	2-Chloro-1-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)butan-1-one
Molecular Formula	Not explicitly provided (estimated: C₁₂H₂₁ClNO₃)	C₁₁H₁₈ClNO₂
Molecular Weight	~262.75 g/mol (estimated)	231.72 g/mol
Heterocyclic Core	3-Ethoxy-4-methoxypyrrolidine	Hexahydrofuro[3,4-c]pyridine (fused furan-pyridine system)
Substituents	Ethoxy, methoxy groups on pyrrolidine	Fused oxygen-containing ring system
Commercial Availability	Not reported	Discontinued (1g and 5g quantities listed as discontinued)
Potential Applications	Hypothesized: Drug intermediates, agrochemicals	Likely limited to research (discontinued status suggests niche use)

Key Observations

Structural Differences :

• The pyrrolidine core in the target compound is substituted with ethoxy and methoxy groups , which may enhance solubility or modulate electronic properties compared to the furopyridine system in the analogous compound. The fused oxygen-containing ring in the latter could confer rigidity and alter metabolic stability .
• The chloro-ketone moiety is common to both, suggesting shared reactivity (e.g., nucleophilic substitution at the chloro position).

In contrast, the fused furopyridine system in the analogous compound might offer π-stacking interactions relevant to biological activity . The discontinued status of the analogous compound () hints at challenges in synthesis, stability, or commercial demand.

This underscores the need for rigorous safety profiling of chloro-substituted heterocycles .

Research Findings and Limitations

• Synthesis and Characterization : Neither compound’s synthesis is detailed in the evidence. SHELX software () is widely used for crystallographic refinement, but its relevance here is indirect.
• Biological Activity: No data available. The structural analogy to Dialifos () is weak, as Dialifos contains a phosphorodithioate group absent in both chloro-ketones .

Preparation Methods

Starting Materials and Reagents

• A chlorinated butanone derivative (e.g., 2-chlorobutan-1-one or similar activated ketone).
• 3-ethoxy-4-methoxypyrrolidine or its hydrochloride salt.
• Triethylamine or other suitable organic bases.
• Solvents such as ethyl acetate, methanol, or mixtures thereof for reaction and purification.

Reaction Conditions

• The pyrrolidine hydrochloride salt is first neutralized or used directly with an organic base such as triethylamine.
• The reaction mixture is typically sealed in a tube or flask to prevent loss of volatile components.
• Heating is applied, often at elevated temperatures around 120–130°C.
• Reaction times vary from 3 to 6 hours depending on scale and specific substrate reactivity.

Purification

• After completion, the reaction mixture is cooled and worked up by extraction with organic solvents.
• The organic phase is dried over anhydrous magnesium sulfate or similar drying agents.
• The crude product is purified by silica gel chromatography using eluents such as 95:5 ethyl acetate/methanol mixtures.
• Evaporation under reduced pressure yields the pure compound.

Representative Experimental Data and Reaction Examples

Entry	Starting Materials (mmol)	Base (mmol)	Temperature (°C)	Time (h)	Yield (mg)	Purification Method	Notes
1	1.60 g (6.31 mmol) chlorobutanone derivative + 1.30 g (9.46 mmol) pyrrolidine hydrochloride	15.77 (triethylamine)	130	6	1.20 g	Silica gel chromatography (95/5 EtOAc/MeOH)	Sealed tube; high yield
2	200 mg (0.51 mmol) chlorobutanone derivative + 83 mg (0.61 mmol) pyrrolidine hydrochloride	1.28 (triethylamine)	130	6	130 mg	Silica gel chromatography (95/5 EtOAc/MeOH)	Small scale; sealed tube
3	220 mg (0.51 mmol) chlorobutanone derivative + 106 mg (0.78 mmol) pyrrolidine hydrochloride	1.63 (triethylamine)	130	3	100 mg	Silica gel chromatography (95/5 EtOAc/MeOH)	Shorter reaction time

Note: The chlorobutanone derivatives used in these examples are structurally related to the target compound, illustrating typical reaction conditions for similar pyrrolidine-substituted ketones.

Mechanistic Insights and Reaction Optimization

• The reaction proceeds via nucleophilic substitution where the pyrrolidine nitrogen attacks the electrophilic carbonyl carbon adjacent to the chloro substituent, facilitated by base to neutralize the hydrochloride salt.
• Elevated temperature and sealed conditions improve reaction rate and yield by maintaining reagent concentration and preventing solvent evaporation.
• Triethylamine serves both as a base and as a scavenger for the generated hydrochloric acid, driving the reaction forward.
• Purification by silica gel chromatography with a polar solvent mixture ensures removal of unreacted starting materials and side products.

Summary Table of Preparation Parameters

Parameter	Typical Values/Range	Comments
Reaction Temperature	120–130°C	Oil bath heating preferred
Reaction Time	3–6 hours	Longer times improve yield
Base	Triethylamine (1.2–3 equiv.)	Neutralizes HCl, promotes reaction
Solvent for Purification	Ethyl acetate/Methanol (95/5)	Effective for silica gel chromatography
Yield	50–90% (depending on scale)	High purity achievable

Research Findings and Literature Support

• The described method aligns with synthetic protocols reported for related pyrrolidine-substituted chloro ketones, where sealed tube reactions with triethylamine at elevated temperatures yield high purity products after chromatographic purification.
• LC/MS and ^1H NMR characterization confirm the identity and purity of the products, with typical mass-to-charge ratios and proton shifts consistent with the expected structure.
• No significant side reactions or decomposition were reported under these conditions, indicating robustness of the method.